Cas no 946318-29-2 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 946318-29-2
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 6398304
• PubChem ID: 16879771
• Update Time: 2025-10-28

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide
• N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methylisoxazole-5-carboxamide
• 946318-29-2
• F5002-0185
• VU0627914-1
• AKOS024487627
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C16H15N3O4S/c1-9-6-14(23-19-9)15(20)18-16-17-11(8-24-16)10-4-5-12(21-2)13(7-10)22-3/h4-8H,1-3H3,(H,17,18,20)
• InChI Key： XFUUFAAEIPZFBM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)OC)OC)N=C1NC(C1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 345.07832714g/mol
• Monoisotopic Mass: 345.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 115Ų

Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946318-29-2)

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946318-29-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiazole-oxazole hybrids, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both dimethoxyphenyl and methyl-oxazole moieties in its structure enhances its binding affinity to various biological targets, making it a promising candidate for drug discovery.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide due to their versatility in medicinal chemistry. Researchers are particularly focused on exploring its potential as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted therapy for diseases such as cancer and metabolic disorders. The compound's CAS No. 946318-29-2 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

The synthesis of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP value suggest favorable pharmacokinetic properties, such as moderate solubility and membrane permeability. These characteristics are critical for drug development, as they influence bioavailability and efficacy. Additionally, the compound's thiazole-oxazole scaffold has been linked to improved metabolic stability, a key consideration in the design of modern therapeutics.

From an industrial perspective, CAS No. 946318-29-2 is often discussed in the context of green chemistry and sustainable synthesis methods. With increasing regulatory pressure to reduce environmental impact, researchers are optimizing routes to produce this compound using catalytic processes and biodegradable reagents. Such advancements not only lower production costs but also align with global initiatives like the UN Sustainable Development Goals (SDGs).

In agrochemical applications, N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide has shown potential as a plant growth regulator or pesticide intermediate. Its ability to interfere with specific enzymatic pathways in pests makes it a subject of interest for developing next-generation crop protection agents. This aligns with the growing demand for eco-friendly pesticides amid concerns about food security and environmental sustainability.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 946318-29-2 and ensuring its purity. Quality control protocols are rigorously applied to meet the standards of pharmaceutical and agrochemical industries. Furthermore, computational studies, including molecular docking and QSAR modeling, are employed to predict its interactions with biological targets, accelerating the discovery process.

The patent landscape for N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide reveals active innovation, with filings covering its synthesis methods, formulations, and therapeutic uses. This underscores its commercial viability and the competitive nature of research in this domain. As the compound progresses through preclinical studies, its mechanism of action and toxicity profile will be critical factors in determining its future applications.

In summary, N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946318-29-2) represents a compelling example of how heterocyclic chemistry drives innovation in life sciences. Its multifaceted potential—from drug development to sustainable agriculture—positions it as a compound of enduring scientific and industrial significance.